Cas no 1211769-16-2 (N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• CAS No: 1211769-16-2
• MF: C₁₆H₁₉N₃O₃
• MW: 301.340363740921
• CID: 6528511
• PubChem ID: 45534962
• Update Time: 2025-07-21

N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• 1211769-16-2
• N-[2-(4-methoxyphenyl)ethyl]-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide
• F5228-2054
• N-[2-(4-methoxyphenyl)ethyl]-2-(4-methyl-6-oxopyrimidin-1-yl)acetamide
• AKOS024501551
• N-(4-methoxyphenethyl)-2-(4-methyl-6-oxopyrimidin-1(6H)-yl)acetamide
• VU0638060-1

• Inchi： 1S/C16H19N3O3/c1-12-9-16(21)19(11-18-12)10-15(20)17-8-7-13-3-5-14(22-2)6-4-13/h3-6,9,11H,7-8,10H2,1-2H3,(H,17,20)
• InChI Key： DBSDOBRDZFROOG-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(C)=CC1=O)NCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 301.14264148g/mol
• Monoisotopic Mass: 301.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide

Introduction to N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide and Its Significance in Modern Pharmaceutical Research

N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide, a compound with the CAS number 1211769-16-2, represents a fascinating molecule in the realm of pharmaceutical chemistry. This compound has garnered significant attention due to its unique structural features and potential therapeutic applications. The presence of a 4-methoxyphenyl group and a 4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl moiety suggests a rich chemical diversity that could be exploited for developing novel drug candidates.

The structural composition of this compound places it within the class of heterocyclic acetamides, which are well-known for their biological activity. The pyrimidine ring, a key feature in many pharmacologically active molecules, is particularly noteworthy. Pyrimidines are fundamental components of nucleic acids and have been extensively studied for their role in various biological processes. The modification of the pyrimidine ring with a methyl group and an oxo group introduces specific electronic and steric properties that can influence the compound's interactions with biological targets.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. The N-2-(4-methoxyphenyl)ethyl substituent in this compound may contribute to its binding affinity by providing specific interactions with the target protein. This aspect is particularly intriguing given the growing interest in structure-based drug design, where the precise arrangement of atoms in a molecule is critical for its biological activity.

The significance of this compound is further underscored by its potential applications in addressing unmet medical needs. For instance, pyrimidine derivatives have shown promise in the treatment of cancer, inflammation, and infectious diseases. The unique combination of functional groups in N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide suggests that it may exhibit multiple modes of action, making it a versatile candidate for further investigation.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy. By leveraging techniques such as molecular docking and virtual screening, scientists can identify potential binding sites and assess the likelihood of successful interactions between N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide and target proteins. These computational approaches have significantly accelerated the drug discovery process and have led to the identification of several promising candidates for further experimental validation.

The synthesis of this compound also presents an interesting challenge for organic chemists. The construction of the pyrimidine ring and the introduction of the various substituents require careful planning and execution. Modern synthetic methodologies have made it possible to construct complex molecules with high precision, enabling chemists to explore diverse chemical space. The development of efficient synthetic routes not only facilitates research but also contributes to the broader understanding of molecular architecture and reactivity.

In conclusion, N-2-(4-methoxyphenyl)ethyl-2-(4-methyl-6-oxo-1,6-dihydropyrimidin-1-yl)acetamide represents a compelling subject of study in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for further research. As our understanding of biological processes continues to evolve, compounds like this one will play an increasingly important role in the development of novel treatments for various diseases.